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Compound of Interest

Compound Name: Butyl vinyl ether

Cat. No.: B046470 Get Quote

An In-depth Technical Guide to Butyl Vinyl Ether

This technical guide provides a comprehensive overview of the chemical structure, properties,

reactivity, and applications of butyl vinyl ether. It is intended for researchers, scientists, and

professionals in drug development and polymer chemistry.

Chemical Structure and Identification
Butyl vinyl ether, also known as n-butyl vinyl ether or 1-(ethenyloxy)butane, is an organic

compound classified as a vinyl ether.[1][2] Its structure consists of a butyl group linked to a

vinyl group through an oxygen atom.[3]
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Identifier Value

IUPAC Name 1-(ethenyloxy)butane

Synonyms
Butyl vinyl ether, n-Butyl vinyl ether,

Butoxyethene, Vinyl butyl ether

CAS Number 111-34-2

Chemical Formula C6H12O

Molecular Weight 100.16 g/mol

SMILES CCCCOC=C

InChI Key UZKWTJUDCOPSNM-UHFFFAOYSA-N

Physical and Chemical Properties
Butyl vinyl ether is a colorless, flammable liquid with a characteristic ether-like odor.[3] It is

sparingly soluble in water but miscible with many organic solvents.[3]

Property Value

Appearance Colorless liquid

Boiling Point 94 °C

Melting Point -92 °C

Density 0.7888 g/cm³ at 20 °C

Solubility in water 3 g/L

Vapor Density 3.45 (Air = 1)

Flash Point -12 °C

Refractive Index 1.4026 at 20 °C

Spectroscopic Data
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Spectroscopic methods are essential for the identification and characterization of butyl vinyl
ether.

Spectroscopy Key Features

¹H NMR

Resonances for hydrogens on a carbon

adjacent to an ether oxygen are typically found

in the 3.4-4.5 δ range.

¹³C NMR
Carbon atoms adjacent to the ether oxygen

typically show resonances in the 50-80 δ range.

Infrared (IR)

A characteristic C-O single bond stretching

absorption is observed in the range of 1050-

1150 cm⁻¹.

Reactivity and Reaction Mechanisms
The presence of the electron-rich vinyl group makes butyl vinyl ether highly reactive and

susceptible to various chemical transformations.

Cationic Polymerization
Butyl vinyl ether readily undergoes cationic polymerization in the presence of a suitable

initiator, such as a Lewis acid or a protonic acid.[4][5] This is a primary method for producing

poly(butyl vinyl ether), a polymer with applications in adhesives, coatings, and as a viscosity

index improver.[4] The polymerization can be controlled to produce polymers with specific

molecular weights and low dispersity.[1] Recent advancements have explored various catalyst

systems, including organocatalysts and external stimuli like light or electrical potential, to

control the polymerization process.[6]

The general mechanism involves three main steps:

Initiation: An electrophile (E⁺) attacks the electron-rich double bond of the vinyl ether, forming

a carbocation.

Propagation: The carbocationic chain end adds to another monomer molecule, extending the

polymer chain.
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Termination/Chain Transfer: The reaction is terminated by various processes, such as

reaction with a counter-ion or chain transfer to a monomer or solvent molecule.

Acid-Catalyzed Hydrolysis
In the presence of acidic conditions, butyl vinyl ether is readily hydrolyzed to produce n-

butanol and acetaldehyde.[4] The reaction proceeds via protonation of the vinyl group, followed

by the addition of water and subsequent decomposition of the hemiacetal intermediate.

Step 1: Protonation

Step 2: Nucleophilic Attack Step 3: Deprotonation Step 4: Decomposition

Butyl Vinyl Ether
(CH₃(CH₂)₃OCH=CH₂)

Resonance-Stabilized
Carbocation+ H⁺

H⁺

Oxonium Ion+ H₂O

H₂O

Hemiacetal- H⁺ n-Butanol + AcetaldehydeRearrangement

Click to download full resolution via product page

Caption: Acid-catalyzed hydrolysis of butyl vinyl ether.

Other Reactions
The double bond in butyl vinyl ether can also participate in various addition reactions and

cycloadditions, making it a versatile building block in organic synthesis.[4]

Experimental Protocols
Synthesis via Vinylation of n-Butanol
A common industrial method for the synthesis of butyl vinyl ether is the reaction of n-butanol

with acetylene in the presence of a basic catalyst, such as a potassium alkoxide.[2][3] This

process, known as vinylation, is typically carried out under pressure. However, it can also be

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b046470?utm_src=pdf-body
https://ntrs.nasa.gov/api/citations/19700030426/downloads/19700030426.pdf
https://www.benchchem.com/product/b046470?utm_src=pdf-body-img
https://www.benchchem.com/product/b046470?utm_src=pdf-body
https://www.benchchem.com/product/b046470?utm_src=pdf-body
https://ntrs.nasa.gov/api/citations/19700030426/downloads/19700030426.pdf
https://www.benchchem.com/product/b046470?utm_src=pdf-body
https://www.chemicalbook.com/article/the-brief-introduction-of-n-butyl-vinyl-ether.htm
https://patents.google.com/patent/US2406674A/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b046470?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


performed at atmospheric pressure at elevated temperatures (150-200 °C) using a high-boiling

point solvent.[3]

General Procedure Outline:

A potassium alkoxide catalyst (e.g., potassium n-butoxide) is prepared or added to a reaction

vessel containing n-butanol and a high-boiling point solvent.[3]

Acetylene gas is bubbled through the heated reaction mixture.[3]

The reaction is monitored for the consumption of starting materials.

The product, butyl vinyl ether, is typically purified by distillation.[3]

Cationic Polymerization of n-Butyl Vinyl Ether
The following is a general laboratory procedure for the cationic polymerization of vinyl ethers.

Materials:

n-Butyl vinyl ether (monomer)

Anhydrous solvent (e.g., toluene, hexane)

Cationic initiator (e.g., a trifluoromethyl sulfonate salt)[1]

Quenching agent (e.g., diethylamine or methanol)[1]

Precipitation solvent (e.g., methanol)[1]

Procedure:

The monomer and solvent are added to a dry reaction flask under an inert atmosphere.[4]

The flask is placed in a temperature-controlled bath (e.g., room temperature or lower for

better control).[1]

The initiator is added to the stirred solution to commence polymerization.[4]
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The reaction is allowed to proceed for a set time or until the desired conversion is achieved.

[1]

The polymerization is terminated by adding the quenching agent.[1]

The polymer is isolated by precipitating the reaction mixture into a non-solvent, such as

methanol.[1]

The precipitated poly(butyl vinyl ether) is collected by filtration and dried.

Applications
Butyl vinyl ether is a valuable chemical with a range of applications:

Monomer: It is primarily used as a monomer for the synthesis of homopolymers and

copolymers.[3] Poly(butyl vinyl ether) is used in the formulation of coatings, adhesives, and

specialty materials.[3]

Chemical Intermediate: It serves as a starting material for the synthesis of other organic

compounds through reactions like etherification and addition reactions.[3]

Reactive Diluent: In formulations for coatings and inks, it can act as a reactive diluent, which

becomes part of the final cured product.[2]

Reagent: It is used as a reagent in specific organic reactions, such as the Prins reaction.[3]

Safety and Handling
Butyl vinyl ether is a highly flammable liquid and should be handled with appropriate safety

precautions.[7]

Flammability: It is a dangerous fire hazard.[7] Keep away from heat, sparks, open flames,

and other ignition sources.[5]

Health Hazards: Inhalation or skin contact may cause irritation.[3] High levels of exposure

can lead to dizziness and lightheadedness.[7]
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Personal Protective Equipment (PPE): Use in a well-ventilated area and wear appropriate

PPE, including gloves and safety goggles.[3]

Storage: Store in a cool, well-ventilated area in tightly closed containers.[7] It may form

explosive peroxides and is often stabilized with inhibitors like potassium hydroxide or

trihexylamine.[5][8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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